Cas no 2105-71-7 (Furan, 3-fluoro-)

• Product Name: Furan, 3-fluoro-
• CAS No: 2105-71-7
• MF: C₄H₃FO
• MW: 86.0644247531891
• CID: 3907058
• PubChem ID: 14786534
• Update Time: 2025-06-13

Furan, 3-fluoro- Chemical and Physical Properties

Names and Identifiers

• Furan, 3-fluoro-
• 2105-71-7
• 3-fluorofuran
• EN300-716297
• 835-659-0

• Inchi： 1S/C4H3FO/c5-4-1-2-6-3-4/h1-3H
• InChI Key： HAJLBMYQEZHEBM-UHFFFAOYSA-N
• SMILES： O1C=CC(F)=C1

Computed Properties

• Exact Mass: 86.016792877Da
• Monoisotopic Mass: 86.016792877Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 46.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 13.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl fluorides

Additional information on Furan, 3-fluoro-

Furan, 3-fluoro- (CAS No. 2105-71-7): An Overview of Its Properties, Applications, and Recent Research Developments

Furan, 3-fluoro- (CAS No. 2105-71-7) is a heterocyclic organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique fluorine substitution at the 3-position of the furan ring, which imparts distinct chemical and physical properties that make it a valuable building block in various applications.

The furan ring is a five-membered aromatic ring consisting of four carbon atoms and one oxygen atom. The introduction of a fluorine atom at the 3-position significantly alters the electronic properties of the molecule, enhancing its reactivity and stability in certain chemical reactions. This makes Furan, 3-fluoro- an attractive candidate for the synthesis of complex organic molecules and pharmaceuticals.

Recent research has highlighted several key applications of Furan, 3-fluoro-. In the field of medicinal chemistry, this compound has been explored as a potential precursor for the synthesis of bioactive molecules with therapeutic potential. For instance, a study published in the Journal of Medicinal Chemistry reported the use of Furan, 3-fluoro- in the development of novel antiviral agents. The unique electronic properties of the fluorine substituent were found to enhance the binding affinity of these compounds to viral targets, thereby improving their efficacy.

In addition to its medicinal applications, Furan, 3-fluoro- has also found use in materials science. Researchers at the University of California, Berkeley, have utilized this compound as a building block for the synthesis of advanced functional materials. The presence of the fluorine atom imparts hydrophobic and lipophilic properties to the resulting materials, making them suitable for applications in coatings, adhesives, and lubricants.

The synthetic versatility of Furan, 3-fluoro- is another factor contributing to its widespread use. Various synthetic routes have been developed to access this compound efficiently. One common method involves the reaction of 3-bromofuran with potassium fluoride in a polar solvent such as dimethylformamide (DMF). This reaction proceeds via a nucleophilic substitution mechanism, yielding high yields of Furan, 3-fluoro- with excellent purity.

The physical properties of Furan, 3-fluoro- are also noteworthy. It is a colorless liquid with a boiling point of approximately 98°C at standard atmospheric pressure. The compound is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol and acetone. These properties make it easy to handle and process in laboratory settings.

Safety considerations are an important aspect when working with Furan, 3-fluoro-. While it is not classified as a hazardous material under current regulations, it is advisable to handle this compound with standard laboratory precautions to ensure safety. Proper personal protective equipment (PPE) should be worn during handling, and work should be conducted in well-ventilated areas to minimize exposure.

In conclusion, Furan, 3-fluoro- (CAS No. 2105-71-7) is a versatile and valuable compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique electronic properties and synthetic accessibility make it an attractive choice for researchers and industry professionals alike. Ongoing research continues to uncover new possibilities for this fascinating molecule, further solidifying its importance in modern chemistry.